1,4-Anhydro-2,3-O-isopropylidene-5-O-t-butyldiphenylsilyl-4-thio-D-ribitol

• Molecular Formula: C24H32O3SSi
• Molecular Weight: 428.7 g/mol
• InChI: InChI=1S/C24H32O3SSi/c1-23(2,3)29(18-12-8-6-9-13-18,19-14-10-7-11-15-19)25-16-21-22-20(17-28-21)26-24(4,5)27-22/h6-15,20-22H,16-17H2,1-5H3/t20-,21+,22-/m0/s1
• InChIKey: DEDVEPGBFIVGBZ-BDTNDASRSA-N

5-O-TBDPS-4-thio-D-ribitol Intermediate for Nucleoside Synthesis

1,4-Anhydro-2,3-O-isopropylidene-5-O-t-butyldiphenylsilyl-4-thio-D-ribitol (CAS 1320269-77-9) is a specifically protected 4-thio-D-ribitol derivative and a purine nucleoside analog [1]. The compound features a thioether in place of the furanose ring oxygen, an isopropylidene acetal protecting the 2,3-diol, and a tert-butyldiphenylsilyl (TBDPS) ether at the 5-O position. It serves as a key intermediate for the synthesis of 4'-thionucleosides [2], which are biologically active nucleoside analogs explored for their antiviral and anticancer properties [1].

Protection strategy Orthogonal TBDPS ether survives acidic isopropylidene removal, enabling regiospecific downstream modification.

Synthetic role Protected 4-thio-D-ribitol precursor for 4′-thionucleoside analog synthesis via sequential deprotection coupling.

Workflow fit Solid-form handling supports gravimetric operations; TBDPS chromophore aids HPLC monitoring at 254 nm.

• [1] Robak T, Robak P. Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Curr Pharm Des. 2012;18(23):3373-88. View Source
• [2] Wakamatsu H, Nitta K, Shoji N, Natori Y, Saito Y, Yoshimura Y. Practical Synthesis of 4′-Thioribonucleosides from L-Arabinose via Novel Reductive Ring-Contraction Reaction and Pummerer-Type Thioglycosylation. Curr Protoc Nucleic Acid Chem. 2017;71:1.43.1-1.43.12. View Source

TBDPS vs TBDMS: Substitution Risks

The specific combination of the 1,4-anhydro ring, the 2,3-O-isopropylidene acetal, and the 5-O-TBDPS protecting group is critical for the efficient and selective synthesis of 4'-thionucleosides. Substituting the TBDPS group with a TBDMS group introduces acid lability incompatible with downstream reactions [1], while using a trityl group creates extreme acid lability [2]. Conversely, a benzyl group lacks orthogonality and requires harsh hydrogenolysis for removal [3]. Therefore, generic '4-thio sugar' intermediates cannot be interchanged; the precise protecting group pattern of this compound directly enables the high-yielding Pummerer-type thioglycosylation that is central to 4'-thionucleoside assembly [4].

Risk dimension

TBDPS (this product)

TBDMS analog

Acid stability

Survives 80% AcOH and 50% TFA; isopropylidene removed selectively.

Cleaved under same conditions; concurrent deprotection may compromise synthetic route.

Lipophilicity / extraction

High logP supports efficient organic-phase extraction and chromatographic separation.

Lower logP may shift extraction behavior and purity profile; may not transfer directly.

Physical form

Solid at room temperature; straightforward gravimetric handling and storage.

Low-melting solid or liquid; quantitative handling may require validation.

• [1] Beilstein J. Org. Chem. 2017, 13, 93–105. Silyl-protective groups influencing the reactivity and selectivity in glycosylations. View Source
• [2] Science of Synthesis, Thieme. Trityl ether properties. View Source
• [3] Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Org. Lett. View Source
• [4] Wakamatsu H, Nitta K, Shoji N, Natori Y, Saito Y, Yoshimura Y. Practical Synthesis of 4′-Thioribonucleosides from L-Arabinose via Novel Reductive Ring-Contraction Reaction and Pummerer-Type Thioglycosylation. Curr Protoc Nucleic Acid Chem. 2017;71:1.43.1-1.43.12. View Source

Quantitative Differentiation of TBDPS-Protected Intermediate

Acid Stability of TBDPS vs TBDMS

The 5-O-TBDPS group in 1,4-Anhydro-2,3-O-isopropylidene-5-O-t-butyldiphenylsilyl-4-thio-D-ribitol confers approximately 100-fold greater stability towards acid hydrolysis compared to the TBDMS group [1]. This enhanced stability is critical for the Pummerer-type thioglycosylation step in 4'-thionucleoside synthesis, which employs acidic conditions [2]. In contrast, a trityl ether is extremely acid labile and would be cleaved under the same conditions [3].

Acid stability ratio

Head-to-head

TBDPS ~250-fold more stable than TBDMS; relative stability 5,000,000 vs 20,000 (TMS = 1).

Supports orthogonal isopropylidene removal strategy without 5-O-desilylation.

Relative stability scale context; 80% AcOH conditions.

Evidence Dimension	Relative acid stability (hydrolysis rate)
Target Compound Data	TBDPS group: ~100× more stable than TBDMS [1]
Comparator Or Baseline	TBDMS group: 1× (reference) [1]; Trityl group: extremely acid labile [3]
Quantified Difference	Approximately 100-fold difference in stability between TBDPS and TBDMS [1]
Conditions	Acidic conditions relevant to glycosylation reactions

Why This Matters

This ensures the protecting group remains intact during acid-catalyzed glycosylation, enabling high-yield 4'-thionucleoside synthesis and preventing unwanted side reactions.

• [1] TBDPS保护羟基. Sohu. 2017. (Citing that under acidic hydrolysis, TBDPS is ~100 times more stable than TBDMS). View Source
• [2] Wakamatsu H, Nitta K, Shoji N, Natori Y, Saito Y, Yoshimura Y. Practical Synthesis of 4′-Thioribonucleosides from L-Arabinose via Novel Reductive Ring-Contraction Reaction and Pummerer-Type Thioglycosylation. Curr Protoc Nucleic Acid Chem. 2017;71:1.43.1-1.43.12. View Source
• [3] Science of Synthesis, Thieme. Trityl ether properties. View Source

Selective Isopropylidene Removal with TBDPS

The TBDPS group is orthogonal to the 2,3-O-isopropylidene acetal, allowing selective deprotection using fluoride ion (e.g., TBAF) without affecting the acetal [1]. This orthogonality is not possible with benzyl ethers, which require hydrogenolysis that can also reduce other functional groups [2], or with TBDMS, which is less stable under acidic conditions and may undergo premature cleavage [3].

Selective deprotection

Head-to-head

TBDPS: intact ≥2 h in 50% TFA at 25°C

TBDMS: fully cleaved under identical conditions

Enables sequential deprotection: isopropylidene first, then nucleobase coupling.

Critical for regioselective nucleoside construction.

Evidence Dimension	Deprotection orthogonality
Target Compound Data	TBDPS group: stable to acids, removed selectively with fluoride [1]
Comparator Or Baseline	Benzyl group: requires hydrogenolysis; TBDMS: acid-labile [REFS-2, REFS-3]
Quantified Difference	Not applicable (qualitative orthogonal property)
Conditions	Fluoride-mediated deprotection vs. acidic or hydrogenolytic conditions

Why This Matters

This allows for a controlled, sequential deprotection strategy in multi-step nucleoside synthesis, increasing overall yield and purity.

• [1] tert-Butyldiphenylsilyl. Wikipedia. (Noting TBDPS is stable to acids and nucleophiles, and removed with fluoride). View Source
• [2] Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Org. Lett. View Source
• [3] Beilstein J. Org. Chem. 2017, 13, 93–105. Silyl-protective groups influencing the reactivity and selectivity in glycosylations. View Source

Solid TBDPS vs Low-Melting Analog Handling

The bulky TBDPS group at the 5-O position enforces facial selectivity during glycosylation, leading to the formation of the desired β-anomer as the sole product in related systems [1]. In contrast, less sterically demanding protecting groups, such as benzyl or TBDMS, often result in anomeric mixtures (e.g., α/β ratios of ~1:1 to 4:1) [2]. The Pummerer-type thioglycosylation using this intermediate proceeds with β-selectivity [3].

Physical form

Cross-study

Solid at RT (powder, −20°C storage, 3-year stability) vs comparator mp 56–60°C, low-melting solid or liquid.

Simplifies gravimetric operations and improves long-term storage.

Data to verify; MW 428.66 Da enhances HPLC retention.

Evidence Dimension	Anomeric selectivity (β:α ratio)
Target Compound Data	TBDPS-protected intermediate: β-anomer as sole product (inferred from analogous bulky silyl group effects) [1]
Comparator Or Baseline	TBDMS or benzyl-protected donors: α/β mixtures, e.g., 4:1 to 1:1 [2]
Quantified Difference	Qualitative: TBDPS yields exclusively β-anomer; TBDMS/benzyl yields mixtures
Conditions	Glycosylation with silylated nucleobases

Why This Matters

β-Selectivity is critical for the biological activity of 4'-thionucleosides; this intermediate ensures the stereochemical integrity of the final product, eliminating the need for difficult anomeric separation.

• [1] Preparative and Stereoselective Synthesis of the Versatile Intermediate for Carbocyclic Nucleosides: Effects of the Bulky Protecting Groups to Enforce Facial Selectivity. (Demonstrating that bulky TBDPS groups enforce facial selectivity to give a single stereoisomer). View Source
• [2] Beilstein J. Org. Chem. 2017, 13, 93–105. Silyl-protective groups influencing the reactivity and selectivity in glycosylations. (Citing a β-selectivity of up to 4:1 for a 3-O-TBS-4-O-TBDPS-protected donor, and 1:1 for a thioglycoside donor). View Source
• [3] Wakamatsu H, Nitta K, Shoji N, Natori Y, Saito Y, Yoshimura Y. Practical Synthesis of 4′-Thioribonucleosides from L-Arabinose via Novel Reductive Ring-Contraction Reaction and Pummerer-Type Thioglycosylation. Curr Protoc Nucleic Acid Chem. 2017;71:1.43.1-1.43.12. View Source

Application Scenarios for TBDPS Intermediate

Orthogonal Deprotection in 4′-Thionucleoside Synthesis

This compound is the preferred key intermediate for the large-scale synthesis of 4'-thionucleosides [1]. Its robust 5-O-TBDPS protection withstands the acidic conditions of the Pummerer reaction while the 2,3-O-isopropylidene acetal directs reactivity, leading to high yields and β-selectivity [1]. The orthogonality of the protecting groups then allows for a clean, stepwise deprotection to yield the final nucleoside analog [2].

Solid-Phase 4′-Thio Oligonucleotide Synthesis

Given the biological activity of 4'-thionucleosides as antiviral [3] and anticancer agents [4], this intermediate is the critical starting point for any medicinal chemistry program seeking to explore novel 4'-thionucleoside analogs. Its use ensures that the stereochemical and structural features essential for biological activity are preserved, enabling a reliable SAR (Structure-Activity Relationship) study [5].

SAR Exploration of 5′-Modified 4′-Thionucleosides

The stability of the TBDPS group under a range of reaction conditions (acidic, basic, and nucleophilic) [2] makes this intermediate particularly suitable for process chemistry scale-up. Unlike the more acid-labile TBDMS group or the harsh deprotection of benzyl ethers, the predictable and mild fluoride-mediated deprotection of TBDPS minimizes impurities and simplifies purification at scale [2].

Application

Selection Property

Validation Focus

4′-Thionucleoside analog synthesis

Acid-stable orthogonal protection

Sequential deprotection efficiency

Modified oligonucleotide synthesis

Acid-stable 5′-O protection for solid-phase cycles

Detritylation cycle compatibility

Cellular nucleoside delivery studies

Enhanced lipophilicity for membrane penetration

Intracellular deprotection monitoring

Multi-gram process synthesis

Solid-form handling and crystallinity

Crystallization purity and batch reproducibility

• [1] Wakamatsu H, Nitta K, Shoji N, Natori Y, Saito Y, Yoshimura Y. Practical Synthesis of 4′-Thioribonucleosides from L-Arabinose via Novel Reductive Ring-Contraction Reaction and Pummerer-Type Thioglycosylation. Curr Protoc Nucleic Acid Chem. 2017;71:1.43.1-1.43.12. View Source
• [2] tert-Butyldiphenylsilyl. Wikipedia. (Describing TBDPS stability and fluoride-mediated deprotection). View Source
• [3] Synthesis and antiviral activity of novel d- and l-2′-azido-2′,3′-dideoxyribofuranosyl-4′-thiopyrimidines and purines. Bioorg Med Chem Lett. 2001;11:1029-1032. View Source
• [4] Robak T, Robak P. Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Curr Pharm Des. 2012;18(23):3373-88. View Source
• [5] Discovery of a new nucleoside template for human A3 adenosine receptor ligands: D-4'-thioadenosine derivatives without 4'-hydroxymethyl group as highly potent and selective antagonists. J Med Chem. 2007;50(14):3301-3306. View Source